Cas no 2361639-56-5 (N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide)

• Product Name: N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide
• CAS No: 2361639-56-5
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5414122
• PubChem ID: 139018758
• Update Time: 2025-06-08

N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-({4-[(2-methylphenyl)methyl]morpholin-2-yl}methyl)prop-2-enamide
• EN300-26577977
• 2361639-56-5
• N-[[4-[(2-Methylphenyl)methyl]morpholin-2-yl]methyl]prop-2-enamide
• Z3024766874
• N-[[4-[(2-Methylphenyl)methyl]-2-morpholinyl]methyl]-2-propenamide
• N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide

• Inchi： 1S/C16H22N2O2/c1-3-16(19)17-10-15-12-18(8-9-20-15)11-14-7-5-4-6-13(14)2/h3-7,15H,1,8-12H2,2H3,(H,17,19)
• InChI Key： KWDRUKKBWIFSCO-UHFFFAOYSA-N
• SMILES： C(NCC1OCCN(CC2=CC=CC=C2C)C1)(=O)C=C

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 454.8±43.0 °C(Predicted)
• pka: 14.31±0.46(Predicted)

Additional information on N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide

Introduction to N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide (CAS No. 2361639-56-5)

N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 2361639-56-5, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents.

The molecular framework of N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide consists of a prop-2-enamide moiety linked to a morpholine ring, which is further substituted with a 4-(2-methylphenyl)methyl group. This particular arrangement of functional groups contributes to the compound's versatility, enabling it to interact with biological targets in multiple ways. The presence of the amide group suggests potential for biological activity, while the morpholine and phenyl rings introduce additional layers of complexity that may influence its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide has been studied for its potential role in addressing conditions such as inflammation, pain, and neurological disorders. Its unique structural features make it a candidate for further exploration in drug discovery, particularly in the context of targeted therapy.

One of the most compelling aspects of this compound is its ability to engage with specific receptors or enzymes within the body. The morpholine ring, in particular, is known for its ability to enhance binding affinity and selectivity, which is crucial for developing drugs with minimal side effects. The 4-(2-methylphenyl)methyl group adds another dimension to this interaction, potentially influencing how the compound behaves once administered.

Recent studies have begun to uncover the mechanisms by which N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide may exert its effects. Initial research suggests that it could interact with ion channels, neurotransmitter receptors, or other key proteins involved in disease pathways. These interactions could lead to therapeutic benefits by either activating or inhibiting specific biological processes. For instance, the compound might be explored as a potential treatment for chronic pain by modulating pain-signaling pathways.

The synthesis of N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide presents both challenges and opportunities for chemists. The multi-step synthesis requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the complex molecular framework efficiently. The success of these synthetic efforts is critical for advancing preclinical and clinical studies.

In addition to its pharmacological potential, N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide has been examined for its chemical stability and solubility characteristics. These properties are essential for determining how well the compound can be formulated into a drug product. For example, solubility data can guide decisions about whether the compound should be formulated as an oral tablet, an injectable solution, or another dosage form. Stability studies provide insights into how long the compound remains effective and safe under various storage conditions.

The regulatory landscape also plays a significant role in the development of compounds like N-({4-(2-methylphenyl)methylmorpholin-2-yl}methyl)prop-2-enamide. Manufacturers must navigate stringent guidelines set forth by agencies such as the FDA and EMA to ensure that their products meet safety and efficacy standards. This involves submitting extensive data from preclinical studies and clinical trials before a drug can be approved for market use. The journey from discovery to market approval is long and complex but essential for bringing new treatments to patients who need them.

As research continues to evolve, new methodologies are being developed to accelerate drug discovery processes. Computational chemistry and artificial intelligence are increasingly being used to predict how different compounds will behave biologically. These tools can help researchers identify promising candidates like N-{4-(2-methylphenyl)methylmorpholin-}methyl)prop- -enamide more rapidly and with greater precision than traditional methods alone.

The future prospects for N-{4-(}m)m)m)prop)en)a)a)a)a)a)a)a)a)a)a)a)enamide are bright given its unique structural features and potential therapeutic applications. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties. However, the groundwork laid by initial studies suggests that this compound could play a significant role in addressing unmet medical needs in various therapeutic areas.